N-{[1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl]methyl}-3,5-dimethoxybenzamide

• IUPAC Name: N-[[1-(1H-benzimidazol-2-ylmethyl)piperidin-3-yl]methyl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C23H28N4O3/c1-29-18-10-17(11-19(12-18)30-2)23(28)24-13-16-6-5-9-27(14-16)15-22-25-20-7-3-4-8-21(20)26-22/h3-4,7-8,10-12,16H,5-6,9,13-15H2,1-2H3,(H,24,28)(H,25,26)
• InChI Key: GSIGRXBECGXWGM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NCC2CCCN(C2)CC3=NC4=CC=CC=C4N3)OC
• Molecular Formula: C23H28N4O3
• Molecular Weight: 408.5 g/mol

Description

N-{[1-(1H-benzimidazol-2-ylmethyl)-3-piperidinyl]methyl}-3,5-dimethoxybenzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is also known as BZPMP and has been synthesized using different methods.

Mechanism of Action

BZPMP acts as a selective and potent antagonist of the dopamine D2 receptor. It has been shown to bind to the D2 receptor with high affinity and specificity, blocking the binding of dopamine and other agonists. This results in a decrease in dopamine transmission in the brain, leading to a reduction in the symptoms of various disorders.
Biochemical and Physiological Effects:
BZPMP has been shown to have significant biochemical and physiological effects, including a reduction in anxiety and depression-like behaviors in animal models. It has also been shown to have antipsychotic effects and to improve cognitive function in animal models of schizophrenia. BZPMP has also been shown to have potential as a PET imaging agent for the detection of dopamine D2 receptors in the brain.

Advantages and Limitations for Lab Experiments

BZPMP has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize and has been shown to have significant potential as a therapeutic agent. However, one limitation of BZPMP is that it has not been extensively studied in humans, and its safety and efficacy in humans are not well understood.

Future Directions

There are several future directions for the study of BZPMP, including further studies on its safety and efficacy in humans. It may also be useful to study the potential of BZPMP as a PET imaging agent for other receptors in the brain. Additionally, further research could be conducted to investigate the potential of BZPMP as a therapeutic agent for other disorders, such as Parkinson's disease and addiction. Overall, BZPMP has significant potential for further research and development in various areas of scientific research.

Scientific Research Applications

BZPMP has been studied extensively for its potential applications in various areas of scientific research, including medicinal chemistry, neuroscience, and pharmacology. It has been shown to have significant potential as a therapeutic agent for the treatment of various disorders, including anxiety, depression, and schizophrenia. BZPMP has also been studied as a potential imaging agent for positron emission tomography (PET) imaging of the brain.